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Compound of Interest

Compound Name: Methyl 2-(1H-pyrazol-1-yl)acetate

Cat. No.: B1319234 Get Quote

CAS Number: 142890-12-8

This technical guide provides a comprehensive overview of Methyl 2-(1H-pyrazol-1-
yl)acetate, a heterocyclic compound of interest to researchers, scientists, and professionals in

drug development. This document details its chemical properties, synthesis, and potential

applications, with a focus on experimental protocols and data presentation.

Chemical and Physical Properties
Methyl 2-(1H-pyrazol-1-yl)acetate is a substituted pyrazole, a class of heterocyclic aromatic

compounds containing two adjacent nitrogen atoms. The presence of the pyrazole nucleus is

significant in medicinal chemistry, as it is a core structure in numerous pharmacologically active

compounds.[1][2][3] The ester functional group in Methyl 2-(1H-pyrazol-1-yl)acetate makes it

a versatile intermediate for further chemical modifications.

Table 1: Physicochemical Properties of Methyl 2-(1H-pyrazol-1-yl)acetate
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Property Value Source

CAS Number 142890-12-8 ChemScene[4]

Molecular Formula C₆H₈N₂O₂ ChemScene[4]

Molecular Weight 140.14 g/mol ChemScene[4]

Physical Form Liquid Sigma-Aldrich[5]

Purity ≥95% ChemScene[4]

Storage Store at room temperature. ChemScene[4]

SMILES COC(=O)CN1C=CC=N1 ChemScene[4]

InChI Key
WJUHYXHQRFJCBI-

UHFFFAOYSA-N
Sigma-Aldrich[5]

Synthesis of Methyl 2-(1H-pyrazol-1-yl)acetate
The synthesis of Methyl 2-(1H-pyrazol-1-yl)acetate is typically achieved through the N-

alkylation of pyrazole with a haloacetate ester. A general and practical method involves the

reaction of pyrazole with methyl chloroacetate.[6] The regioselectivity of this reaction is a key

consideration in pyrazole chemistry, as alkylation can potentially occur at either of the two

nitrogen atoms in the pyrazole ring.[7] However, for unsubstituted pyrazole, the two nitrogen

atoms are equivalent, simplifying the outcome.

Experimental Protocol: N-Alkylation of Pyrazole
This protocol is a general representation for the synthesis of Methyl 2-(1H-pyrazol-1-
yl)acetate.

Materials:

1H-Pyrazole

Methyl chloroacetate

A suitable base (e.g., potassium carbonate, sodium hydride)
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Anhydrous solvent (e.g., dimethylformamide (DMF), acetonitrile, tetrahydrofuran (THF))

Procedure:

To a stirred solution or suspension of 1H-pyrazole and the base in an anhydrous solvent, add

methyl chloroacetate dropwise at room temperature.

The reaction mixture is then stirred at room temperature or heated to a specific temperature

for a period of time, monitored by thin-layer chromatography (TLC) or liquid chromatography-

mass spectrometry (LC-MS) for completion.

Upon completion, the reaction mixture is worked up by quenching with water and extracting

the product with a suitable organic solvent (e.g., ethyl acetate).

The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,

filtered, and concentrated under reduced pressure.

The crude product is purified by flash column chromatography on silica gel to yield Methyl 2-
(1H-pyrazol-1-yl)acetate.

Note: The choice of base and solvent can significantly influence the reaction rate and yield.

Stronger bases like sodium hydride may allow for lower reaction temperatures, while weaker

bases like potassium carbonate might require heating.
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Reaction Process Product

1H-Pyrazole

N-Alkylation Reaction
(Stirring, optional heating)

Methyl Chloroacetate

Base (e.g., K2CO3)

Solvent (e.g., DMF)

Aqueous Workup
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General workflow for the synthesis of Methyl 2-(1H-pyrazol-1-yl)acetate.

Chemical Reactivity and Potential Applications
Methyl 2-(1H-pyrazol-1-yl)acetate serves as a versatile building block in organic synthesis.

The ester functionality can be hydrolyzed to the corresponding carboxylic acid, 2-(1H-pyrazol-

1-yl)acetic acid, or converted to amides, hydrazides, and other derivatives. These

transformations open up avenues for the synthesis of a wide range of more complex

molecules.

While specific biological activity data for Methyl 2-(1H-pyrazol-1-yl)acetate is not extensively

reported in the literature, the pyrazole scaffold is a well-established pharmacophore. Pyrazole

derivatives have been shown to exhibit a broad spectrum of biological activities, including but

not limited to:

Anti-inflammatory: As seen in drugs like celecoxib.[1]
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Anticancer: Various pyrazole-containing compounds have been investigated for their

antitumor properties.

Antimicrobial: Exhibiting activity against bacteria and fungi.[1]

Antiviral

Analgesic[1]

The relatively simple structure of Methyl 2-(1H-pyrazol-1-yl)acetate makes it an attractive

starting material for the synthesis of libraries of more complex pyrazole derivatives for

pharmacological screening.

Chemical Derivatization

Potential Biological Activities
(based on pyrazole core)

Methyl 2-(1H-pyrazol-1-yl)acetate
(CAS: 142890-12-8)

2-(1H-Pyrazol-1-yl)acetic Acid
(Hydrolysis)

Amide Derivatives
(Aminolysis)

Hydrazide Derivatives
(Hydrazinolysis)

Anti-inflammatory Anticancer Antimicrobial

Other CNS & Metabolic Activities

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.mdpi.com/1420-3049/23/1/134
https://www.mdpi.com/1420-3049/23/1/134
https://www.benchchem.com/product/b1319234?utm_src=pdf-body
https://www.benchchem.com/product/b1319234?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1319234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential derivatization and therapeutic areas for Methyl 2-(1H-pyrazol-1-yl)acetate.

Safety Information
It is important to handle Methyl 2-(1H-pyrazol-1-yl)acetate with appropriate safety precautions

in a laboratory setting.

Table 2: Hazard and Precautionary Statements
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Category Codes Description

Hazard Statements
H302, H312, H315, H319,

H332, H335

Harmful if swallowed, Harmful

in contact with skin, Causes

skin irritation, Causes serious

eye irritation, Harmful if

inhaled, May cause respiratory

irritation.

Precautionary Statements P261, P264, P270, P271,

P280, P302+P352,

P304+P340,

P305+P351+P338, P312,

P330, P332+P313,

P337+P313, P362+P364,

P403+P233, P405, P501

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray. Wash skin thoroughly after

handling. Do not eat, drink or

smoke when using this

product. Use only outdoors or

in a well-ventilated area. Wear

protective gloves/protective

clothing/eye protection/face

protection. IF ON SKIN: Wash

with plenty of water. IF

INHALED: Remove person to

fresh air and keep comfortable

for breathing. IF IN EYES:

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Call a POISON

CENTER/doctor if you feel

unwell. Rinse mouth. If skin

irritation occurs: Get medical

advice/attention. If eye

irritation persists: Get medical

advice/attention. Take off

contaminated clothing and

wash it before reuse. Store in

a well-ventilated place. Keep

container tightly closed. Store
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locked up. Dispose of

contents/container to an

approved waste disposal plant.

Data sourced from Sigma-Aldrich[5].

Conclusion
Methyl 2-(1H-pyrazol-1-yl)acetate is a valuable and versatile heterocyclic compound. Its

straightforward synthesis from readily available starting materials and the reactivity of its ester

group make it an important intermediate for the development of more complex molecules.

While specific biological data for this compound is limited, its core pyrazole structure suggests

significant potential for the discovery of new therapeutic agents. Further research into the

biological activities of this and other simple pyrazole derivatives is warranted to fully explore

their pharmacological potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1319234#methyl-2-1h-pyrazol-1-yl-acetate-cas-
number-142890-12-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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